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Frequently Asked Questions

Topic Key Information Reference

Identification &
Hazards

Chemical Formula: POF₃; CAS Number: 13478-20-1. A colorless gas

hydrolyzed in water. Highly toxic and corrosive; reacts with water to
form toxic HF.

[1] [2]

Common
Reaction
Pathways

Prepared by partial hydrolysis of phosphorus pentafluoride (PF₅).
Reacts with water in a stepwise process: POF₃ → HPO₂F₂

(Difluorophosphoric acid) → H₂PO₃F (Monofluorophosphoric acid) →
H₃PO₄ (Phosphoric acid).

[1]

Byproduct
Generation

A major synthesis method reacts fluorosulfonic acid with a phosphate
source (e.g., phosphate rock) at 150-400°C. Vapors contain POF₃,

HPO₂F₂, H₂SO₄, and SiF₄.

[3]

Byproduct
Separation

Evolved vapors can be separated by fractionated condensation in a

series of cold traps: 100°C (collects H₂SO₄), 20°C (collects HPO₂F₂),
-100°C (collects POF₃), -196°C (collects SiF₄).

[3]

Waste Disposal Must be disposed of as hazardous waste. Do not contaminate water
or sewer systems. Controlled incineration with flue gas scrubbing is a

[4]
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Topic Key Information Reference

recommended method.

Safety
Classification

Classified for transport as "LIQUEFIED GAS, TOXIC, CORROSIVE,
N.O.S." (UN3308).

[4]

Experimental Protocol: Synthesis and Byproduct
Management

The following workflow and details are based on a patent for preparing phosphoryl fluoride and

difluorophosphoric acid from phosphate rock and fluorosulfonic acid [3].
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Fractionated Condensation

Start: Load pulverized
phosphate rock into reactor

Heat reactor to
150-400°C (350°C optimal)

Introduce fluorosulfonic acid
(HSO₃F) vapor

Reaction occurs:
2 HSO₃F + Ca₅(PO₄)₃F → 
3 POF₃ + 5 CaSO₄ + HF

Collect evolved vapors
in a series of cold traps

Trap at +100°C
Collects Sulfuric Acid (H₂SO₄)

Trap at +20°C
Collects Difluorophosphoric

Acid (HPO₂F₂)

Trap at -100°C
Collects Phosphoryl

Fluoride (POF₃)

Trap at -196°C
Collects Silicon
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Collects Silicon
Tetrafluoride (SiF₄)

End: Separate collection
of products and byproducts

Click to download full resolution via product page

Materials and Setup:

Phosphate Source: Pulverized phosphate rock (approx. 20g). Alternatives include metal phosphates
like calcium metaphosphate or pyrophosphate.

Reagent: Fluorosulfonic acid (HSO₃F).
Apparatus: A pressure reactor or a vertical pipe reactor made of corrosion-resistant material (e.g.,

aluminum), equipped with a heating system and a series of cold traps.

Step-by-Step Procedure:

Loading: Place the pulverized phosphate rock on a screen inside the reactor.

Heating: Heat the reactor to a temperature between 150°C and 400°C. Maintaining the entire reactor
at 350°C is advantageous for complete reaction and allows for subsequent byproduct recovery.

Reaction: Introduce fluorosulfonic acid vapor into the hot reactor from a reservoir maintained at
about 200°C.

Byproduct Collection: Pass the off-gas through the series of cold traps at specific temperatures to
separate the components [3]:

Trap at +100°C: Collects sulfuric acid (H₂SO₄), a byproduct that can be recovered.
Trap at +20°C: Collects difluorophosphoric acid (HPO₂F₂).

Trap at -100°C: Collects the main product, phosphoryl fluoride (POF₃).
Trap at -196°C: Collects silicon tetrafluoride (SiF₄), which is present if the phosphate source

contains silica.

Notes:

A 20-30% excess of the phosphate source is recommended to ensure complete consumption of the

highly corrosive fluorosulfonic acid [3].
After the reaction, a slow sweep of nitrogen can be used to ensure all volatile products are moved

into the trapping system [3].

Critical Safety and Disposal Guidelines
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Personal Protective Equipment (PPE): Wear impervious clothing, gloves inspected prior to use,

safety glasses with side-shields, and a dust mask or self-contained breathing apparatus for
firefighting. Handling large quantities requires respiratory protection [4].

First Aid: If inhaled, move the person to fresh air and seek immediate medical attention. In case of
skin or eye contact, wash thoroughly with plenty of water for at least 15 minutes and consult a

physician [4].
Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container [4].

Disposal: This material is classified as hazardous waste. It must not be released into the
environment or sewer systems. Containers must be triple-rinsed if offered for recycling. The

recommended disposal method is removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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